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Compound of Interest

Compound Name: MI-389

Cat. No.: B10821854

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to studying the long-term effects of MI-
389, a potent small-molecule inhibitor of the menin-mixed lineage leukemia (MLL) interaction,

in in vitro models of leukemia. The protocols detailed herein are designed to facilitate the

investigation of MI-389's mechanism of action and its sustained impact on cancer cell

proliferation, survival, and gene expression.

Introduction
MI-389 is a targeted therapeutic agent that disrupts the critical protein-protein interaction

between menin and MLL fusion proteins, which are oncogenic drivers in a significant subset of

acute leukemias. This disruption leads to the downregulation of key downstream target genes,

including HOXA9 and MEIS1, thereby inhibiting leukemic cell growth and promoting

differentiation. These protocols provide a framework for assessing the long-term efficacy and

molecular consequences of MI-389 treatment in relevant leukemia cell lines.
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Table 1: In Vitro Efficacy of Menin-MLL Inhibitors in
Leukemia Cell Lines

Cell Line MLL Fusion Inhibitor IC50 (nM)
Assay
Duration

Reference

MV4;11 MLL-AF4 MI-2 446 Not Specified [1]

MV4;11 MLL-AF4 MI-3 648 Not Specified [1]

MOLM-13 MLL-AF9 MI-503
Sub-

micromolar
Not Specified [2]

THP-1 MLL-AF9 MI-2 Not Specified 6 days [3]

Note: Data for MI-389 is limited in publicly available literature; however, MI-2, MI-3, and MI-503

are structurally and functionally similar compounds. The provided data serves as a reference

for expected potency.

Table 2: Effect of Long-Term Menin-MLL Inhibition on
Gene Expression

Cell Line Treatment Duration Target Gene
Fold
Change (vs.
DMSO)

Reference

MOLM-13 2 µM MI-389 6 days HOXA9

Markedly

downregulate

d

[2]

MOLM-13 2 µM MI-389 6 days MEIS1

Markedly

downregulate

d

[2]

MV4;11
0.6 µM MI-

503
10 days HOXA9

Markedly

downregulate

d

[2]

MV4;11
0.6 µM MI-

503
10 days MEIS1

Markedly

downregulate

d

[2]
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Caption: MI-389 Signaling Pathway.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-long-term-mi-389-treatment-in-vitro
https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body#application-notes-and-protocols-for-long-term-mi-389-treatment-in-vitro
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture & Treatment

Long-Term Assays (e.g., 7-21 days)

Data Analysis

Seed Leukemia Cells
(e.g., MOLM-13, MV4;11)

Treat with MI-389 (or DMSO control)
Replenish every 2-3 days

Cell Viability Assay (MTT)
(Measure at multiple time points) Colony Formation Assay Gene Expression Analysis (qPCR)

(HOXA9, MEIS1) Protein Expression Analysis (Western Blot) Apoptosis Assay (Annexin V/PI)
(Flow Cytometry)

Cell Cycle Analysis
(Flow Cytometry)

Analyze quantitative data
(IC50, colony counts, gene/protein levels, % apoptosis, cell cycle distribution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Protocol for high-sensitivity western blot on murine hematopoietic stem cells - PMC
[pmc.ncbi.nlm.nih.gov]

2. Cell viability of acute myeloid leukaemia blasts in culture correlates with treatment
outcome - PubMed [pubmed.ncbi.nlm.nih.gov]

3. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for Long-Term MI-389
Treatment In Vitro]. BenchChem, [2026]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-long-term-mi-389-treatment-in-vitro
https://www.benchchem.com/product/b10821854?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC10519847/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10519847/
https://pubmed.ncbi.nlm.nih.gov/18534060/
https://pubmed.ncbi.nlm.nih.gov/18534060/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Flow_Cytometry_Analysis_of_Apoptosis_with_MI_3_Treatment.pdf
https://www.benchchem.com/product/b10821854/docs#application-notes-and-protocols-for-long-term-mi-389-treatment-in-vitro
https://www.benchchem.com/product/b10821854/docs#application-notes-and-protocols-for-long-term-mi-389-treatment-in-vitro
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b10821854/docs#application-notes-and-protocols-for-
long-term-mi-389-treatment-in-vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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